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Compound of Interest

Compound Name: AMG8380

Cat. No.: B15587400

AMGS8833 I12C Communication Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in resolving 12C
communication errors with the AMG8833 thermal sensor during their experiments.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common 12C
communication issues with the AMG8833 sensor.

Issue 1: AMGS8833 Sensor Not Detected on I12C Bus

Symptom: When scanning the 12C bus, the AMG8833's address (0x69 or 0x68) does not
appear.[1]

Possible Causes and Troubleshooting Steps:
e Incorrect Wiring: This is the most common cause of 12C communication failure.[2][3]

o Verification: Double-check all connections between your microcontroller and the AMG8833
breakout board. Ensure that:
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VIN is connected to the correct voltage supply (3.3V or 5V, depending on your board).[4]

GND is connected to a common ground.[5]

SCL (Serial Clock) is connected to the microcontroller's SCL pin.

SDA (Serial Data) is connected to the microcontroller's SDA pin.

o Action: Use a multimeter to check for continuity on all connections. Inspect soldering
points for any cold joints or shorts.[2] Try using different, shorter jumper wires, as they can
be a point of failure.[1][3]

e |ncorrect I12C Address: The AMG8833 has a selectable 12C address.

o Verification: The default I2C address is typically 0x69.[6][7] This can be changed to 0x68
by pulling the ADO or AD_SELECT pin to ground.[6] Check the state of this pin on your
breakout board. Some boards may have a solder jumper to select the address.[7]

o Action: Ensure your code is polling for the correct I2C address. Use an 12C scanner tool or
script to see which addresses are responsive on the bus.

e Missing or Incorrect Pull-up Resistors: 12C requires pull-up resistors on the SDA and SCL
lines.[5][8][9]

o Verification: Many breakout boards for the AMG8833 include pull-up resistors. However, if
you are using a bare sensor or a board without them, you will need to add them externally.
The appropriate value depends on the bus speed and capacitance.[10]

o Action: If necessary, add external pull-up resistors. A common starting point is 4.7 kQ or 10
kQ.[11][12] If multiple devices with pull-up resistors are on the same bus, the total parallel
resistance might be too low.[11]

o Power Issues: Insufficient or unstable power can prevent the sensor from initializing
correctly.

o Verification: Use a multimeter to confirm that the voltage at the VIN and GND pins of the
sensor is stable and within the specified range (typically 3.3V or 5V).[1]
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o Action: Ensure your power supply can provide adequate current for all devices on the bus.

Issue 2: "ACK Failure" or "Missing ACK" Error

Symptom: The microcontroller reports a "missing ACK" or similar error, indicating that the
AMG8833 is not acknowledging its address or data transmissions.[3][13]

Possible Causes and Troubleshooting Steps:

e Incorrect Slave Address: The master device is trying to communicate with an address that no
slave device is configured to respond to.[13][14]

o Action: Verify the 12C address of the AMG8833 as described in "Issue 1, Step 2".

e Wiring and Connection Problems: A poor connection on the SDA or SCL line can prevent the
acknowledgment signal from being transmitted correctly.

o Action: Re-verify all wiring as detailed in "Issue 1, Step 1". Pay close attention to the SDA
line.

e |2C Bus Contention: Another device on the bus may be holding the SDA line low, or there
may be an address conflict with another slave device.[14]

o Action: Disconnect all other 12C devices from the bus and test the AMGS8833 in isolation. If
it works, check for 12C address conflicts with other connected devices.

Frequently Asked Questions (FAQSs)

Q1: What are the default 12C addresses for the AMG8833 sensor?

The AMG8833 sensor has two possible 12C addresses, determined by the state of the ADO (or
AD_SELECT) pin:

e 0x69 (default): When the ADO pin is pulled HIGH (to VIN).[6]
e 0x68: When the ADO pin is pulled LOW (to GND).[6]

Q2: What are the correct voltage levels for the AMG8833?
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Many AMG8833 breakout boards include a 3.3V voltage regulator and level shifting, allowing
them to be powered by either 3.3V or 5V.[4][7] Always check the specifications of your
particular breakout board. The sensor itself operates at 3.3V.

Q3: Do | need external pull-up resistors for the 12C lines?

Most AMG8833 breakout boards from manufacturers like Adafruit include on-board pull-up
resistors.[7] However, if you are working with a bare sensor or a board that omits them, you will
need to add external pull-up resistors to the SDA and SCL lines.[3]

Q4: What is the maximum I2C communication speed for the AMG8833?

The AMG8833 supports I12C Fast Mode, with a maximum clock frequency of 400 kHz.[6]
Q5: My code hangs or returns all zeros after initially detecting the sensor.

This can be due to several factors:

o Firmware/Library Issues: Ensure you are using the latest firmware for your microcontroller
and the correct, up-to-date library for the AMG8833.[3]

o Slow Rise Times: If the pull-up resistors have too high of a value for the bus capacitance, the
signal rise times can be too slow, leading to communication errors.[15]

o Power Supply Noise: A noisy power supply can interfere with I2C communication. Adding a
decoupling capacitor near the sensor's power pins can help.[16]

Data Presentation
Table 1: AMG8833 12C Specifications
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Parameter Value Notes
I2C Address (Default) 0x69 ADO pin is HIGHI6][7]
I2C Address (Alternate) 0x68 ADO pin is LOW[6]

Standard Mode (100 kHz),
Supported 12C Modes [6][8]
Fast Mode (400 kHz)

] 3.3V (Sensor), 3-5V (Typical
Operating Voltage [4107]
Breakout Board)

_ Level shifting is required for 5V
Logic Level 3.3V )
microcontrollers.

Table 2: Typical 12C Pull-up Resistor Values

Typical Pull-up Resistor

Bus Speed Supply Voltage

Value
Standard Mode (100 kHz) 3.3V /5V 4.7 kQ - 10 kQ[10][11]
Fast Mode (400 kHz) 3.3V/5V 1kQ - 4.7 kQ[10][12]

Note: Optimal pull-up resistor values depend on the total bus capacitance. Lower values result
in faster signal rise times but increase power consumption.[12][17]

Experimental Protocols
Protocol 1: Verifying 12C Device Connectivity

Objective: To confirm that the AMG8833 is correctly wired and responsive on the 12C bus.
Methodology:
e Physical Inspection:

o Disconnect the power to the microcontroller.

o Visually inspect all solder joints and wire connections for any obvious faults.
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o Use a multimeter in continuity mode to verify the connections from the microcontroller's
pins to the corresponding pins on the AMG8833 breakout board (VIN, GND, SDA, SCL).

o Power-On Voltage Check:
o Reconnect the power.

o Use a multimeter to measure the voltage between the VIN and GND pins on the AMG8833
board to ensure it is receiving the correct, stable voltage.[1]

e |2C Bus Scan:

o Upload an "I2C Scanner" sketch or script to your microcontroller. This software iterates
through all possible 7-bit 1I2C addresses (1 to 127) and reports any that acknowledge a
connection.

o Run the scanner and observe the output.

o Expected Result: The scanner should report a device found at address 0x69 (or 0x68,
depending on the ADO pin configuration).

o Troubleshooting: If no device is found, or an incorrect address is reported, proceed with
the troubleshooting steps outlined in the guide above.[2]

Protocol 2: Basic 12C Signal Integrity Check with an
Oscilloscope

Objective: To visually inspect the 12C signals for common electrical faults.
Methodology:
e Setup:

o Connect one oscilloscope probe to the SDA line and another to the SCL line. Connect the
ground clips of the probes to the common ground of the circuit.

o Set the oscilloscope to trigger on the falling edge of the SDA line while SCL is high (this
corresponds to the 12C START condition).[18]
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o Adjust the vertical scale (voltage) to clearly see the full voltage swing of the signals (e.g.,
0V to 3.3V).

o Adjust the horizontal scale (time) to capture a single 12C transaction (address and data
bytes).

o Observation and Analysis:

[¢]

Run code that attempts to communicate with the AMG8833.

o Check for Signal Presence: Verify that there is activity on both the SDA and SCL lines. A
lack of activity on SCL points to a master device issue, while a lack of activity on SDA
could be a master or slave issue.

o Check Voltage Levels: Ensure the signals swing cleanly between LOW (close to 0V) and
HIGH (close to VCC). A HIGH level that is significantly below VCC may indicate an issue
with the pull-up resistors.[13]

o Check Rise Times: Observe the time it takes for the signal to transition from low to high.
Slow, rounded-off rising edges are a classic symptom of pull-up resistors with too high a
value or excessive bus capacitance.[15]

o Look for Acknowledge (ACK) Bit: After the 8 bits of the address are sent by the master, the
slave (AMG8833) should pull the SDA line low for the 9th clock pulse. A failure to do so (a
NACK, where the line remains high) will be clearly visible and confirms an
acknowledgment failure.[13][18]

Visualizations

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://fastbitlab.com/common-problems-in-i2c-and-debugging-tips/
https://www.allaboutcircuits.com/industry-articles/debugging-common-i2c-and-spi-problems-with-advanced-oscilloscopes/
https://fastbitlab.com/common-problems-in-i2c-and-debugging-tips/
https://www.ti.com/lit/an/scpa063/scpa063.pdf?ts=1765341072275
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Sensor Not Detected decision_node

Check Wiring & Soldering
(SDA, SCL, VIN, GND)

A

No, Fix

\

Wiring Correct?

IYes

A

Verify 12C Address
(ADO Pin State)

A

o, Fix Code

\

Address Correct in Code?

IYes

A

Check Power Supply
(Stable Voltage)

A

No, Fix

\

Power OK?

IYes

\ 4

Check Pull-up Resistors

A

INo, Add/Fix

Y

Pull-ups Present
& Correct Value?

IYes

A

Isolate Sensor on Bus

Y

Works in Isolation?

Yes, Address [Conflict No

Success: Sensor Detected Consult Datasheet / Advanced Debug

Click to download full resolution via product page

Caption: General 12C troubleshooting workflow for the AMG8833 sensor.
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Caption: Simplified 12C read transaction sequence with the AMG8833.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Troubleshooting 1I2C communication errors with the
AMG8833 sensor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587400#troubleshooting-i2c-communication-
errors-with-the-amg8833-sensor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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